Cas no 76936-87-3 (N-(1-Pyrenyl)iodoacetamide)

• Product Name: N-(1-Pyrenyl)iodoacetamide
• CAS No: 76936-87-3
• MF: C₁₈H₁₂INO
• MW: 385.198456764221
• MDL: MFCD00467798
• CID: 566909
• PubChem ID: 122259
• Update Time: 2025-04-19

N-(1-Pyrenyl)iodoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-N-(pyren-1-yl)acetamide
• N-(1-Pyrenyl)iodoacetamide
• N-(1-Pyrene)iodoacetamide
• 2-iodo-N-pyren-1-ylacetamide
• Acetamide,2-iodo-N-1-pyrenyl-
• N-(1-Pyrenyl)iodoace
• 1-Piaa
• Acetamide,2-iodo-N-1-pyrenyl
• NPCAM
• N-Pyrenylcarboxyamidomethyl
• FT-0629077
• CS-W020888
• Acetamide, 2-iodo-N-1-pyrenyl-
• 76936-87-3
• AKOS016010315
• AS-79393
• DTXSID70227722
• D39CEY9MDL
• PD195579
• 2-Iodo-N-1-pyrenylacetamide
• MFCD00467798
• A840083
• SCHEMBL1751717
• 2-iodo-N-(1-pyrenyl)acetamide
• 2-iodanyl-N-pyren-1-yl-ethanamide
• UNII-D39CEY9MDL
• G85036
• Acetamide, 2-iodo-N-1-pyrenyl-; 2-Iodo-N-1-pyrenylacetamide; N-(1-Pyrenyl)iodoacetamide
• DTXCID20150213

• MDL： MFCD00467798
• Inchi： 1S/C18H12INO/c19-10-16(21)20-15-9-7-13-5-4-11-2-1-3-12-6-8-14(15)18(13)17(11)12/h1-9H,10H2,(H,20,21)
• InChI Key： CVEFIQVNOAJGDW-UHFFFAOYSA-N
• SMILES： ICC(NC1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43)=O

Computed Properties

• Exact Mass: 384.99600
• Monoisotopic Mass: 384.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 4.9

Experimental Properties

• Color/Form: 稻草 黄色固体
• Density: 1.800±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 225-227°C
• Boiling Point: 587.1±33.0 °C at 760 mmHg
• Flash Point: 308.8±25.4 °C
• Refractive Index: 1.902
• Solubility: Insuluble (1.3E-4 g/L) (25 ºC),
• PSA: 29.10000
• LogP: 5.03050
• Sensitiveness: Sensitive to light and humidity
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

N-(1-Pyrenyl)iodoacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes